Cas no 1891655-21-2 (1-(2-phenylphenyl)cyclohexylmethanamine)
1-(2-phenylphenyl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-phenylphenyl)cyclohexylmethanamine
- 1891655-21-2
- [1-(2-phenylphenyl)cyclohexyl]methanamine
- EN300-1863175
-
- Inchi: 1S/C19H23N/c20-15-19(13-7-2-8-14-19)18-12-6-5-11-17(18)16-9-3-1-4-10-16/h1,3-6,9-12H,2,7-8,13-15,20H2
- InChI Key: DONLOOVGTRCSSN-UHFFFAOYSA-N
- SMILES: NCC1(C2=CC=CC=C2C2C=CC=CC=2)CCCCC1
Computed Properties
- Exact Mass: 265.183049738g/mol
- Monoisotopic Mass: 265.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26Ų
1-(2-phenylphenyl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1863175-0.05g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1863175-0.1g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1863175-0.25g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1863175-0.5g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1863175-1.0g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 1g |
$914.0 | 2023-06-03 | ||
| Enamine | EN300-1863175-2.5g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1863175-5.0g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 5g |
$2650.0 | 2023-06-03 | ||
| Enamine | EN300-1863175-10.0g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 10g |
$3929.0 | 2023-06-03 | ||
| Enamine | EN300-1863175-1g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1863175-5g |
[1-(2-phenylphenyl)cyclohexyl]methanamine |
1891655-21-2 | 5g |
$2650.0 | 2023-09-18 |
1-(2-phenylphenyl)cyclohexylmethanamine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-(2-phenylphenyl)cyclohexylmethanamine
Recent Advances in the Study of 1-(2-phenylphenyl)cyclohexylmethanamine (CAS: 1891655-21-2)
The compound 1-(2-phenylphenyl)cyclohexylmethanamine (CAS: 1891655-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylmethanamine core and biphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the optimization of synthetic routes for 1-(2-phenylphenyl)cyclohexylmethanamine. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers employed a palladium-catalyzed cross-coupling reaction to construct the biphenyl moiety, followed by a reductive amination step to introduce the cyclohexylmethanamine group. This method not only reduces production costs but also minimizes the formation of unwanted byproducts, enhancing the compound's purity and suitability for pharmaceutical development.
Pharmacological investigations have revealed that 1-(2-phenylphenyl)cyclohexylmethanamine exhibits notable activity as a modulator of the sigma-1 receptor, a protein implicated in various neurological and psychiatric disorders. In vitro and in vivo studies conducted by a team at the University of California, San Francisco, demonstrated that the compound has a high binding affinity for the sigma-1 receptor, with an IC50 value in the nanomolar range. This finding suggests potential applications in treating conditions such as depression, anxiety, and neurodegenerative diseases like Alzheimer's.
Further research has explored the compound's pharmacokinetic profile. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, with a half-life of approximately 8 hours in rodent models. The study also noted that 1-(2-phenylphenyl)cyclohexylmethanamine crosses the blood-brain barrier efficiently, a critical factor for its potential use in central nervous system (CNS) disorders. These properties position it as a promising candidate for further drug development.
Despite these advancements, challenges remain. For instance, the exact molecular interactions between 1-(2-phenylphenyl)cyclohexylmethanamine and the sigma-1 receptor are not yet fully understood. Computational modeling and X-ray crystallography studies are underway to elucidate these interactions, which could inform the design of more potent and selective derivatives. Additionally, long-term toxicity studies are needed to assess the compound's safety profile before clinical trials can commence.
In conclusion, 1-(2-phenylphenyl)cyclohexylmethanamine (CAS: 1891655-21-2) represents a promising avenue for therapeutic development, particularly in the realm of neurological and psychiatric disorders. Its unique chemical structure, combined with its pharmacological properties, makes it a compelling subject for ongoing research. Future studies should focus on refining its synthesis, elucidating its mechanism of action, and evaluating its clinical potential.
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